Cas no 114519-81-2 (2-Naphthalenesulfonicacid, iron(3+) salt (3:1))

• Product Name: 2-Naphthalenesulfonicacid, iron(3+) salt (3:1)
• CAS No: 114519-81-2
• MF: C₃₀H₂₃FeO₁₀S₃
• MW: 695.537626504898
• CID: 132425
• PubChem ID: 57346835
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid, iron(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, iron(3+) salt (3:1)
• Iron(III) 2-naphthalenesulfonate hydrate
• iron(3+),naphthalene-2-sulfonate,hydrate
• Ferric 2-naphthalenesulfonate
• 2-Naphthalenesulfonic acid iron(III) salt hydrate
• naphthalene-2-sulfonic acid iron(iii) salt hydrate
• 2-Naphthalenesulfonic acid iron(III) salt hydrate, Ferric 2-naphthalenesulfonate
• Iron(3+) naphthalene-2-sulfonate--water (1/3/1)
• 114519-81-2
• DTXSID50721273

• Inchi： 1S/3C10H8O3S.Fe.H2O/c3*11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;;/h3*1-7H,(H,11,12,13);;1H2/q;;;+3;/p-3
• InChI Key： RLOADSZCTIDYPF-UHFFFAOYSA-K
• SMILES： [Fe+3].S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)[O-].S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)[O-].S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)[O-].O

Computed Properties

• Exact Mass: 694.980271g/mol
• Monoisotopic Mass: 694.980271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198Ų

2-Naphthalenesulfonicacid, iron(3+) salt (3:1) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：